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Cat. No.: B101294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethoxysilane (DES) is an organosilicon compound with the chemical formula C₄H₁₂O₂Si. It

belongs to the family of alkoxysilanes, which are characterized by the presence of one or more

alkoxy groups (-OR) attached to a silicon atom. What makes diethoxysilane particularly

significant is its bifunctional nature; it possesses two hydrolyzable ethoxy groups and two

reactive silicon-hydride (Si-H) bonds.[1] This dual functionality allows it to participate in two

distinct types of chemical reactions: hydrolysis and condensation via the ethoxy groups, and

reduction or hydrosilylation reactions via the Si-H bonds.[1] This versatility makes

diethoxysilane a valuable reagent and precursor in a wide range of applications, from the

synthesis of advanced materials to its use as a selective reducing agent in organic chemistry.

Chemical Structure
The diethoxysilane molecule consists of a central silicon atom covalently bonded to two

ethoxy groups (-OCH₂CH₃) and two hydrogen atoms. The silicon atom is sp³-hybridized,

resulting in a tetrahedral geometry. The presence of both Si-O and Si-H bonds gives the

molecule its unique reactivity. The Si-H bond is weakly polarized, with the hydrogen atom being

slightly hydridic, which is the basis for its reducing properties. The ethoxy groups are

susceptible to hydrolysis, especially in the presence of acid or base catalysts, which initiates

the formation of siloxane polymers.
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Physicochemical Properties
The key physicochemical properties of diethoxysilane are summarized in the table below. This

data is essential for its safe handling, storage, and application in various experimental setups.

Property Value Reference(s)

Molecular Formula C₄H₁₂O₂Si [1][2][3]

Molecular Weight 120.22 g/mol [1][2][3]

Appearance Colorless liquid [1][2]

Boiling Point 91.2°C at 760 mmHg [1][2]

Flash Point 9°C [1][2]

Vapor Pressure 61.6 mmHg at 25°C [1][2]

CAS Number 18165-68-9 [1][2]

Density Not available in cited literature [2][4]

Refractive Index Not available in cited literature [2]

Chemical Reactivity and Key Reactions
Diethoxysilane's bifunctionality is the cornerstone of its chemical reactivity. The ethoxy groups

provide a pathway for building silicon-oxygen networks, while the silicon-hydride bonds offer

opportunities for reduction and addition reactions.

Hydrolysis and Condensation
The hydrolysis of the ethoxy groups in diethoxysilane is a critical first step in processes like

sol-gel synthesis and surface modification. This reaction is typically catalyzed by either an acid

or a base.[1]

Under acidic conditions, the hydrolysis is initiated by the protonation of an alkoxy group,

making it a better leaving group. The subsequent condensation of the resulting silanol (Si-

OH) groups tends to form less branched, more linear, or randomly branched polymer chains.

[1]
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Under basic conditions, the mechanism involves the nucleophilic attack of a hydroxide ion on

the silicon atom. The condensation of silanolates (SiO⁻) in basic media often leads to more

highly branched and cross-linked structures.[1]

The overall process can be represented by a two-step reaction:

Hydrolysis: (C₂H₅O)₂SiH₂ + 2H₂O → (HO)₂SiH₂ + 2C₂H₅OH

Condensation: n(HO)₂SiH₂ → [-Si(H)₂-O-]n + nH₂O

Diethoxysilane
(C₂H₅O)₂SiH₂

Silanediol
(HO)₂SiH₂

Hydrolysis

2 H₂O Polysiloxane
[-Si(H)₂-O-]n

Condensation

2 C₂H₅OH n H₂O

Acid or Base
Catalyst

Click to download full resolution via product page

Caption: The hydrolysis and condensation pathway of diethoxysilane.

Use as a Reducing Agent
The presence of Si-H bonds allows diethoxysilane to function as a mild and selective reducing

agent in organic synthesis.[1] It can be used for the reduction of various functional groups,

often in the presence of a Lewis acid or other activators. This makes it a valuable alternative to

metal-based hydrides like lithium aluminum hydride or sodium borohydride, especially when

higher selectivity is required.
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Hydrosilylation
Hydrosilylation is a reaction where the Si-H bond adds across a carbon-carbon double or triple

bond. This reaction is a powerful tool for forming carbon-silicon bonds and is widely used in the

synthesis of organosilicon compounds and for crosslinking polymers. The reaction typically

requires a transition metal catalyst, most commonly based on platinum.

Experimental Protocols
While specific experimental conditions can vary based on the substrate and desired outcome,

the following sections provide an overview of the methodologies for key reactions involving

diethoxysilane.

General Protocol for Acid-Catalyzed Hydrolysis
Setup: A reaction vessel equipped with a magnetic stirrer and a means to monitor the

reaction (e.g., by spectroscopy) is charged with diethoxysilane and a suitable solvent (e.g.,

an alcohol or tetrahydrofuran).

Catalyst Addition: A controlled amount of an acidic catalyst (e.g., hydrochloric acid or acetic

acid) dissolved in water is added to the silane solution. The water-to-silane molar ratio is a

critical parameter that influences the reaction kinetics.[1]

Reaction: The mixture is stirred at a controlled temperature. The progress of the hydrolysis

and subsequent condensation can be monitored by techniques such as FT-IR spectroscopy

(observing the disappearance of Si-H and Si-O-C bonds and the appearance of Si-OH and

Si-O-Si bonds) or NMR spectroscopy.

Work-up: Once the desired degree of condensation is achieved, the catalyst can be

neutralized, and the resulting polymer can be isolated by removal of the solvent and by-

products.

General Protocol for Reduction of a Carbonyl
Compound

Setup: In an inert atmosphere (e.g., under nitrogen or argon), a flask is charged with the

carbonyl compound (e.g., an ester or a ketone) and a suitable anhydrous solvent (e.g.,
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dichloromethane or toluene).

Lewis Acid Addition: A Lewis acid catalyst (e.g., boron trifluoride etherate or indium(III)

bromide) is added to the solution.

Silane Addition: Diethoxysilane is added to the mixture, often dropwise, at a controlled

temperature (which can range from room temperature to elevated temperatures depending

on the substrate's reactivity).

Reaction and Quenching: The reaction is stirred until completion, as monitored by

techniques like TLC or GC-MS. The reaction is then carefully quenched, typically with an

aqueous solution, to hydrolyze any remaining silane and silyl ether intermediates.

Isolation: The product is isolated through standard organic chemistry work-up procedures,

such as extraction and chromatography.

Start

Inert Atmosphere Setup:
Carbonyl Compound + Solvent

Add Lewis Acid Catalyst

Add Diethoxysilane

Stir and Monitor Reaction

Quench Reaction (e.g., with H₂O)

Extraction and Purification

Isolated Product
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Caption: A generalized experimental workflow for the reduction of a carbonyl compound.

Applications
The unique chemistry of diethoxysilane lends itself to several high-value applications:

Precursor for Silicon Dioxide (SiO₂) Films: In the microelectronics industry, diethoxysilane is

used as a precursor in chemical vapor deposition (CVD) processes to grow high-purity

silicon dioxide films, which are essential as insulators and dielectric layers.[1]

Crosslinking Agent: It is used to crosslink silicone polymers, which enhances the mechanical

strength, thermal stability, and chemical resistance of materials like silicone rubbers and

resins.[2]

Surface Modification: Diethoxysilane can be used to modify the surfaces of glass and

metals, improving properties such as adhesion and corrosion resistance.[2]

Safety Information
Diethoxysilane is a flammable liquid and should be handled with appropriate safety

precautions. It is also sensitive to moisture and can react with water, potentially violently.[2]

Therefore, it should be stored in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials. When handling, appropriate personal protective equipment,

including safety goggles, gloves, and respiratory protection, should be used. All work should be

conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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